Cas no 1252168-54-9 (N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide)

N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide is a specialized organic compound featuring a cyano-substituted amide structure. Its molecular design, incorporating both a cyano group and dimethyl-substituted aromatic ring, offers unique reactivity and stability, making it valuable in synthetic chemistry applications. The compound's sterically hindered amide linkage enhances resistance to hydrolysis, while the electron-withdrawing cyano group can facilitate further functionalization. It is particularly useful as an intermediate in the synthesis of agrochemicals, pharmaceuticals, or fine chemicals, where controlled reactivity and structural precision are critical. The 3,5-dimethylbenzoyl moiety contributes to lipophilicity, influencing solubility and interaction with biological or synthetic systems. Proper handling and storage are recommended due to potential sensitivity to moisture or extreme conditions.
N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide structure
1252168-54-9 structure
Product Name:N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide
CAS No:1252168-54-9
MF:C14H18N2O
MW:230.305523395538
CID:5452124
PubChem ID:51089536
Update Time:2025-05-25

N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide
    • AKOS010354273
    • 1252168-54-9
    • EN300-12885284
    • N-(2-cyanobutan-2-yl)-3,5-dimethylbenzamide
    • Z756361794
    • Inchi: 1S/C14H18N2O/c1-5-14(4,9-15)16-13(17)12-7-10(2)6-11(3)8-12/h6-8H,5H2,1-4H3,(H,16,17)
    • InChI Key: LESWBHWTXMMLAQ-UHFFFAOYSA-N
    • SMILES: C(NC(C#N)(C)CC)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

  • Exact Mass: 230.142
  • Monoisotopic Mass: 230.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.038±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 368.5±42.0 °C(Predicted)
  • pka: 12.20±0.46(Predicted)

N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide Pricemore >>

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N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide Related Literature

Additional information on N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide

Recent Advances in the Study of N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide (CAS: 1252168-54-9)

The compound N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide, identified by the CAS number 1252168-54-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyano and dimethylbenzamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use as a drug candidate.

Pharmacological investigations have revealed that N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide exhibits potent activity against specific biological targets. For instance, a recent in vitro study demonstrated its ability to inhibit the activity of certain enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vivo studies have shown promising results in animal models, with minimal adverse effects reported.

The mechanism of action of N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide has also been a focal point of recent research. Structural analysis and molecular docking studies have provided insights into how the compound interacts with its target proteins. These findings are instrumental in designing derivatives with enhanced efficacy and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, the growing body of research on N-(1-Cyano-1-methylpropyl)-3,5-dimethylbenzamide (CAS: 1252168-54-9) underscores its potential as a valuable compound in drug discovery. Continued exploration of its pharmacological properties and mechanisms of action will likely yield further breakthroughs, solidifying its place in the pharmaceutical industry.

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